Cas no 2231099-59-3 (3-(hydroxymethyl)-3H-diazirin-3-ylmethanol)

• Product Name: 3-(hydroxymethyl)-3H-diazirin-3-ylmethanol
• CAS No: 2231099-59-3
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• CID: 5693776
• PubChem ID: 137346510
• Update Time: 2025-05-26

3-(hydroxymethyl)-3H-diazirin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3H-Diazirine-3,3-diyl)dimethanol
• [3-(hydroxymethyl)-3H-diazirin-3-yl]methanol
• 2231099-59-3
• [3-(hydroxymethyl)diazirin-3-yl]methanol
• EN300-23013866
• 3H-Diazirine-3,3-dimethanol
• 3-(hydroxymethyl)-3H-diazirin-3-ylmethanol

• Inchi： 1S/C3H6N2O2/c6-1-3(2-7)4-5-3/h6-7H,1-2H2
• InChI Key： DDDYUEZXLYCRHD-UHFFFAOYSA-N
• SMILES： OCC1(CO)N=N1

Computed Properties

• Exact Mass: 102.042927438g/mol
• Monoisotopic Mass: 102.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 215.3±36.0 °C(Predicted)
• pka: 13.91±0.10(Predicted)

Additional information on 3-(hydroxymethyl)-3H-diazirin-3-ylmethanol

Comprehensive Overview of 3-(hydroxymethyl)-3H-diazirin-3-ylmethanol (CAS No. 2231099-59-3)

The compound 3-(hydroxymethyl)-3H-diazirin-3-ylmethanol (CAS No. 2231099-59-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This molecule, characterized by its diazirine core and dual hydroxymethyl functional groups, is a subject of interest for researchers exploring advanced materials, pharmaceuticals, and biochemical tools. Its versatility makes it a valuable candidate for innovative studies, particularly in the realms of photoaffinity labeling and crosslinking agents.

One of the most compelling aspects of 3-(hydroxymethyl)-3H-diazirin-3-ylmethanol is its role in photoaffinity labeling, a technique widely used to study protein-ligand interactions. Researchers often search for "best photoaffinity probes 2024" or "how does diazirine work in labeling," highlighting the growing demand for efficient and reliable tools in this niche. The compound's ability to form covalent bonds upon UV irradiation makes it indispensable for mapping binding sites and understanding molecular interactions at an atomic level.

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